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Compound Name: SB399885

Cat. No.: B1237598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of SB399885, a potent

and selective 5-HT6 receptor antagonist, in cognitive research. This document details the

differential effects of acute versus chronic administration on cognitive performance in preclinical

models, outlines detailed experimental protocols for key behavioral assays, and illustrates the

underlying signaling pathways.

Introduction
SB399885 is a high-affinity antagonist of the 5-HT6 receptor, a G-protein coupled receptor

almost exclusively expressed in the central nervous system, particularly in brain regions

implicated in learning and memory such as the hippocampus and cortex.[1] Blockade of 5-HT6

receptors has been shown to enhance cognitive performance in a variety of preclinical models,

making it a promising target for the symptomatic treatment of cognitive deficits in disorders like

Alzheimer's disease and schizophrenia.[2][3][4] The cognitive-enhancing effects of SB399885
are believed to be mediated through the modulation of multiple neurotransmitter systems,

including the enhancement of cholinergic and glutamatergic neurotransmission.[1][3]

This document contrasts the effects of single-dose (acute) and repeated-dose (chronic)

administration of SB399885 to guide researchers in designing and interpreting cognitive

studies.
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Data Presentation
The following tables summarize the quantitative data from key preclinical studies investigating

the effects of acute and chronic SB399885 administration on cognitive performance.

Table 1: Effects of Acute Administration of SB399885 on Cognition

Cognitive Task Animal Model
SB399885
Dose

Administration
Route

Key Findings

Novel Object

Recognition
Rat 10 mg/kg p.o.

Significantly

increased

extracellular

acetylcholine

levels in the

medial prefrontal

cortex.[2]

Social Memory Mouse 0.3-1 mg/kg i.p.

Dose-

dependently

impaired social

memory.[5]

Table 2: Effects of Chronic Administration of SB399885 on Cognition
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Cognitive Task Animal Model
SB399885
Dose and
Duration

Administration
Route

Key Findings

Novel Object

Recognition

(Scopolamine-

induced deficit)

Rat
10 mg/kg, b.i.d.

for 7 days
p.o.

Significantly

reversed the

scopolamine-

induced deficit in

novel object

recognition.[2][3]

Morris Water

Maze (Age-

dependent

deficit)

Aged Rat (22

months)

10 mg/kg, b.i.d.

for 7 days
p.o.

Fully reversed

the age-

dependent deficit

in spatial

learning and

significantly

improved recall.

[2]

Neural Cell

Adhesion

Molecule

Polysialylation

Mature Wistar

Rat
Dose-dependent Not specified

Dose-

dependently

increased the

frequency of

polysialylated

neurons in the

dentate gyrus, a

mechanism

associated with

memory

consolidation.[6]

Signaling Pathways and Mechanisms of Action
The cognitive-enhancing properties of SB399885 are attributed to its ability to modulate key

neurotransmitter systems and intracellular signaling cascades. As a 5-HT6 receptor antagonist,

SB399885 blocks the constitutive activity of this receptor, leading to downstream effects that

enhance neuronal plasticity and communication.
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Modulation of Neurotransmitter Systems
Acute administration of SB399885 has been shown to increase extracellular levels of

acetylcholine in the medial prefrontal cortex.[2] Chronic blockade of 5-HT6 receptors is also

associated with enhanced glutamatergic neurotransmission.[1] This dual modulation of

cholinergic and glutamatergic systems is a key mechanism underlying the pro-cognitive effects

of SB399885.
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Caption: Signaling pathway of SB399885-mediated cognitive enhancement.

Experimental Protocols
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The following are detailed protocols for key behavioral and analytical experiments used to

assess the cognitive effects of SB399885.

Novel Object Recognition (NOR) Test
This test assesses recognition memory in rodents, based on their innate tendency to explore

novel objects more than familiar ones.

Materials:

Open field arena (e.g., 50 x 50 x 40 cm)

Two sets of identical objects (e.g., plastic blocks, metal cylinders) that are of similar size but

different in shape and texture. Objects should be heavy enough that the animal cannot

displace them.

Video recording and analysis software.

SB399885 solution and vehicle control.

Scopolamine hydrobromide solution (for deficit model).

Procedure:

Habituation (Day 1):

Place each animal in the empty arena for 5-10 minutes to allow for habituation to the new

environment. This reduces anxiety and exploratory behavior not directed at the objects.

Training/Familiarization (Day 2):

Administer SB399885 (e.g., 10 mg/kg, p.o.) or vehicle 60 minutes prior to the training

session.

For the scopolamine-induced deficit model, administer scopolamine (e.g., 0.5 mg/kg, i.p.)

30 minutes prior to the training session.[3]

Place two identical objects in opposite corners of the arena.
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Place the animal in the center of the arena and allow it to explore freely for 5-10 minutes.

Record the time spent exploring each object. Exploration is defined as the animal's nose

being within 2 cm of the object and oriented towards it.

Testing (Day 2 or 3):

The inter-trial interval can vary (e.g., 1 hour for short-term memory, 24 hours for long-term

memory).

Replace one of the familiar objects with a novel object. The location of the novel object

should be counterbalanced across animals.

Place the animal back in the arena and allow it to explore for 5 minutes.

Record the time spent exploring the familiar and novel objects.

Data Analysis:

Calculate the discrimination index (DI) as: (Time exploring novel object - Time exploring

familiar object) / (Total time exploring both objects).

A positive DI indicates a preference for the novel object and intact recognition memory.
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Day 1: Habituation

Day 2: Training & Testing

Place animal in empty arena
(5-10 min)

Administer SB399885/Vehicle
(e.g., 10 mg/kg, p.o.)

Administer Scopolamine/Saline
(e.g., 0.5 mg/kg, i.p.)

Training Session:
Two identical objects (5-10 min)

Inter-Trial Interval
(e.g., 1h or 24h)

Testing Session:
One familiar, one novel object (5 min)

Record exploration time
Calculate Discrimination Index

 

Chronic Administration

Acquisition Training (4-5 days)

Probe Trial (Day 6)

SB399885 (10 mg/kg, p.o., b.i.d.)
for 7 days prior to and during training

4 trials per day
(different start quadrants)

Animal finds hidden platform

Record escape latency
and path length

Remove platform

Animal swims for 60 seconds

Record time in target quadrant

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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